Cas no 88817-25-8 (Benzoic acid, 4-amino-3,5-dicyano-2,6-dimethyl-, ethyl ester)

• Product Name: Benzoic acid, 4-amino-3,5-dicyano-2,6-dimethyl-, ethyl ester
• CAS No: 88817-25-8
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 1932100
• Update Time: 2025-01-07

Benzoic acid, 4-amino-3,5-dicyano-2,6-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3,5-dicyano-2,6-dimethyl-, ethyl ester

• Inchi： 1S/C13H13N3O2/c1-4-18-13(17)11-7(2)9(5-14)12(16)10(6-15)8(11)3/h4,16H2,1-3H3
• InChI Key： XDTWFDGVKXBMLN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(C)C(C#N)=C(N)C(C#N)=C1C

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 442.9±45.0 °C(Predicted)
• pka: -2.82±0.10(Predicted)